N-(2-fluorophenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C17H14FN3O2S/c1-21-16(23)11-6-2-4-8-13(11)20-17(21)24-10-15(22)19-14-9-5-3-7-12(14)18/h2-9H,10H2,1H3,(H,19,22)
• InChI Key: MJWWXYZIMRVMDV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=CC=CC=C2N=C1SCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C17H14FN3O2S
• Molecular Weight: 343.4 g/mol

Description

N-(2-fluorophenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide, also known as FMQA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. FMQA is a member of the quinazoline family and has been studied for its effects on various biological processes, including cell signaling, apoptosis, and inflammation.

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide is not fully understood, but it is believed to act through multiple pathways. N-(2-fluorophenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide has been shown to inhibit the activity of various enzymes and proteins, including phosphodiesterase, cyclooxygenase, and nuclear factor kappa B (NF-κB). N-(2-fluorophenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide has also been shown to induce apoptosis in cancer cells by activating caspases and inhibiting anti-apoptotic proteins.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1 beta and tumor necrosis factor-alpha, and to reduce the expression of adhesion molecules, which are involved in the recruitment of immune cells to sites of inflammation. N-(2-fluorophenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide has also been shown to inhibit the activity of cyclooxygenase, which is involved in the production of prostaglandins, and to reduce the production of reactive oxygen species, which are involved in oxidative stress.

Advantages and Limitations for Lab Experiments

N-(2-fluorophenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It has been shown to have low toxicity and to be well-tolerated in animal studies. However, N-(2-fluorophenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide also has some limitations. It has poor solubility in water, which can make it difficult to administer in vivo. It also has a short half-life, which can limit its effectiveness in some applications.

Future Directions

There are several future directions for the study of N-(2-fluorophenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide. One area of research is the development of more potent and selective analogs of N-(2-fluorophenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide. Another area of research is the study of N-(2-fluorophenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide in combination with other drugs or therapies, to determine if it can enhance their effectiveness. N-(2-fluorophenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide also has potential applications in the treatment of other diseases, such as inflammatory bowel disease and rheumatoid arthritis, which could be explored in future studies. Finally, the molecular mechanisms underlying the effects of N-(2-fluorophenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide on various biological processes could be further elucidated through biochemical and structural studies.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide involves the reaction of 2-aminobenzoic acid with thioacetic acid, followed by treatment with 2-fluorobenzoyl chloride and 3-methyl-4-aminoquinazoline in the presence of a base. The resulting compound is then purified to obtain N-(2-fluorophenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide. The synthesis of N-(2-fluorophenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide has been optimized to improve yield and purity, and various modifications have been made to the reaction conditions to achieve this.

Scientific Research Applications

N-(2-fluorophenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide has been studied extensively for its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-cancer, and anti-proliferative effects in vitro and in vivo. N-(2-fluorophenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell signaling pathways. It has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, due to its ability to inhibit the aggregation of amyloid-beta and alpha-synuclein proteins.